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Compound of Interest

Compound Name: Jacoline

Cat. No.: B191633

Initial research into the compound "Jacoline" reveals that it is primarily documented as a
pyrrolizidine alkaloid with known toxic properties, rather than a substance with recognized
therapeutic potential. Scientific literature predominantly characterizes Jacoline as a
hepatotoxic compound, meaning it can cause damage to the liver. It is found in certain plant
species, such as those belonging to the Senecio genus, commonly known as ragworts.

Jacoline, along with related alkaloids like jaconine, jacobine, and jacozine, has been identified
as potentially carcinogenic, mutagenic, and teratogenic.[1] This classification indicates that the
compound has the potential to cause cancer, induce genetic mutations, and interfere with the
development of an embryo or fetus. These properties pose a significant health risk to humans
and animals upon exposure, often through the consumption of contaminated honey or herbal
remedies.[1]

Currently, there is a lack of scientific evidence from preclinical or clinical studies to support any
therapeutic applications of Jacoline. The available research focuses on its toxicological profile
and its role in plant defense mechanisms. For instance, studies on Jacobaea hybrids suggest
that jacobine-like pyrrolizidine alkaloids, which include Jacoline, may contribute to the plant's
resistance against the Western Flower Thrips.[1] This defensive role in plants, however, does
not translate to a therapeutic benefit in humans.

In summary, the current body of scientific knowledge does not support the investigation of
Jacoline for therapeutic purposes. Instead, the focus remains on its toxicity and the potential
dangers associated with exposure. There are no documented signaling pathways through
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which Jacoline exerts a therapeutic effect, no established experimental protocols for
evaluating its efficacy, and no quantitative data to suggest a positive therapeutic index.
Therefore, the development of a technical guide on the therapeutic potential of Jacoline is not
feasible based on the available scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

